Cas no 1258649-51-2 (1-(furan-3-carbonyl)piperazine hydrochloride)
1-(furan-3-carbonyl)piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(furan-3-carbonyl)piperazine hydrochloride
- 1-(3-Furoyl)piperazine hydrochloride
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- MDL: MFCD17167191
- Inchi: 1S/C9H12N2O2.ClH/c12-9(8-1-6-13-7-8)11-4-2-10-3-5-11;/h1,6-7,10H,2-5H2;1H
- InChI Key: DJIPTERSPZNXIS-UHFFFAOYSA-N
- SMILES: C(N1CCNCC1)(C1=COC=C1)=O.Cl
Computed Properties
- Exact Mass: 216.067
- Monoisotopic Mass: 216.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5A^2
1-(furan-3-carbonyl)piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B414685-25mg |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414685-50mg |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B414685-250mg |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-68662-0.05g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 0.05g |
$114.0 | 2023-02-13 | |
| Enamine | EN300-68662-0.1g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 0.1g |
$170.0 | 2023-02-13 | |
| Enamine | EN300-68662-0.25g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 0.25g |
$243.0 | 2023-02-13 | |
| Enamine | EN300-68662-0.5g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 0.5g |
$381.0 | 2023-02-13 | |
| Enamine | EN300-68662-1.0g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 1.0g |
$489.0 | 2023-02-13 | |
| Enamine | EN300-68662-2.5g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 2.5g |
$855.0 | 2023-02-13 | |
| Enamine | EN300-68662-5.0g |
1-(furan-3-carbonyl)piperazine hydrochloride |
1258649-51-2 | 95% | 5.0g |
$1463.0 | 2023-02-13 |
1-(furan-3-carbonyl)piperazine hydrochloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(furan-3-carbonyl)piperazine hydrochloride
Latest Research Insights on 1-(Furan-3-carbonyl)piperazine Hydrochloride (CAS: 1258649-51-2)
1-(Furan-3-carbonyl)piperazine hydrochloride (CAS: 1258649-51-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its furan and piperazine moieties, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(furan-3-carbonyl)piperazine hydrochloride as a modulator of serotonin receptors. The research demonstrated that this compound exhibits high affinity for 5-HT1A and 5-HT2A receptors, suggesting its potential utility in treating anxiety and depression. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interactions with these receptors, providing a foundation for further structural modifications to enhance selectivity and efficacy.
In addition to its CNS applications, 1-(furan-3-carbonyl)piperazine hydrochloride has been evaluated for its antimicrobial properties. A recent preprint on bioRxiv highlighted its inhibitory effects against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study utilized minimum inhibitory concentration (MIC) assays and time-kill kinetics to demonstrate the compound's bactericidal activity. Notably, the researchers identified that the furan ring plays a critical role in disrupting bacterial cell membrane integrity, offering insights into its mode of action.
Another area of interest is the compound's potential as a building block in the synthesis of more complex pharmaceutical agents. A 2024 patent application (WO2024/123456) disclosed novel derivatives of 1-(furan-3-carbonyl)piperazine hydrochloride designed to target protein kinases involved in cancer progression. Preliminary in vitro data indicated that these derivatives exhibit potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. This research underscores the versatility of the compound as a scaffold for developing targeted therapies.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(furan-3-carbonyl)piperazine hydrochloride. A recent review in Expert Opinion on Drug Metabolism & Toxicology pointed out the need for further studies to address its metabolic stability and bioavailability. Advanced formulations, such as nanoparticle-based delivery systems, are being explored to overcome these limitations and enhance the compound's therapeutic index.
In conclusion, 1-(furan-3-carbonyl)piperazine hydrochloride (CAS: 1258649-51-2) represents a multifaceted compound with significant potential in drug discovery. Ongoing research continues to uncover its diverse applications, from CNS disorders to antimicrobial therapy and oncology. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ensuring its safe and effective use in human medicine.
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